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Compound of Interest

Compound Name: 5-Aminopicolinaldehyde

CAS No.: 1060804-21-8

Cat. No.: B2929154

Get Quote

A Technical Safety & Utilization Guide
Part 1: Molecular Architecture & Identity
5-Aminopicolinaldehyde (5-amino-2-pyridinecarboxaldehyde) is a bifunctional pyridine

derivative acting as a critical "linchpin" scaffold in medicinal chemistry.[1] Its dual reactivity—

offering both a nucleophilic amine and an electrophilic aldehyde—makes it invaluable for

constructing fused heterocycles (e.g., pyridopyrimidines) but simultaneously renders it

chemically labile and prone to degradation.
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Parameter Data

IUPAC Name 5-Aminopyridine-2-carbaldehyde

Common Synonyms
5-Aminopicolinaldehyde; 6-Formylpyridin-3-

amine

CAS Number
1060804-21-8 (Free base) / 75908-75-7

(Generic/Salt forms)

Molecular Formula C₆H₆N₂O

Molecular Weight 122.12 g/mol

Physical State
Yellow to dark orange solid (Darkening indicates

degradation)

Solubility
Soluble in DMSO, MeOH, DCM; slightly soluble

in water.[2]

Part 2: Hazard Profiling & Risk Mitigation
Standard GHS classifications provide a baseline, but for research applications, we must

understand the mechanistic toxicology.

GHS Classification (29 CFR 1910.1200)
Skin Irritation (Category 2): H315 - Causes skin irritation.[3][4][5]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[5]

STOT-SE (Category 3): H335 - May cause respiratory irritation.[5]

Mechanistic Hazard Insight (The "Why")
Unlike simple aldehydes, 5-aminopicolinaldehyde possesses a high sensitization potential.

Aminopyridines are known to penetrate the stratum corneum effectively. Once absorbed, the

aldehyde moiety can form Schiff bases with lysine residues in skin proteins, acting as a hapten

that triggers immune responses (allergic contact dermatitis).
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Critical Safety Directive: Do not rely solely on nitrile gloves for prolonged exposure. Double-

gloving or using laminate film (Silver Shield) gloves is recommended for handling concentrated

stock solutions.

Part 3: Stability Dynamics (Expertise & Experience)
The primary challenge with 5-aminopicolinaldehyde is not acute toxicity, but chemical

instability. Understanding this prevents failed experiments.

The "Schiff Base Paradox"
This molecule contains a primary amine and an aldehyde. While they are on the same ring, the

geometry prevents intramolecular cyclization. However, intermolecular attack is favorable.

Oxidation: The aldehyde C-H bond is labile; exposure to air converts it to 5-aminopicolinic

acid (colorless solid turns white/grey).

Oligomerization: The amine of Molecule A attacks the aldehyde of Molecule B, ejecting water

and forming an imine (Schiff base). This propagates, forming dark, insoluble oligomers (the

"black tar" often found in old bottles).

Visualizing the Degradation Pathway:
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Figure 1: Degradation pathways of 5-aminopicolinaldehyde. Pathway B is accelerated by

concentration and heat.
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Part 4: Safe Handling & Storage Protocol
This protocol serves as a self-validating system. If the validation step fails, do not proceed to

synthesis.

4.1 Storage Strategy
Atmosphere: Store strictly under Argon or Nitrogen.

Temperature: -20°C (Freezer). Room temperature storage leads to significant degradation

within weeks.

Container: Amber glass (light sensitive) with Parafilm or Teflon tape seal.

4.2 Handling Workflow (The "Schlenk" Standard)
Equilibration: Allow the container to warm to room temperature before opening to prevent

water condensation (which accelerates polymerization).

Validation (The "Go/No-Go" Step):

Take a small aliquot (~5 mg).

Dissolve in DMSO-d6.

Run 1H NMR: Look for the aldehyde proton singlet at ~9.8 ppm.

Criteria: If the integral of the aldehyde peak is <90% relative to the aromatic ring protons,

or if broad peaks appear in the aliphatic region (oligomers), purify immediately or discard.

Transfer: Use a dry syringe or handle inside a glovebox. Avoid using metal spatulas if the

compound is slightly acidic/wet, as trace metals catalyze oxidation.

Workflow Diagram:
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Figure 2: Operational workflow for handling labile amino-aldehydes.

Part 5: Synthetic Utility & Applications
Causality in Experimental Choice: Why use this reagent?

5.1 Reductive Amination
This is the most common application. The aldehyde reacts with a secondary amine to form an

intermediate iminium ion, which is then reduced (typically with NaBH(OAc)₃) to form a stable

amine linkage.
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Protocol Tip: Because 5-aminopicolinaldehyde is unstable, pre-mix the secondary amine

and the aldehyde in the solvent (DCM or DCE) for 15-30 minutes before adding the reducing

agent. This ensures the aldehyde is "trapped" as the iminium species before it can self-

polymerize.

5.2 Heterocycle Synthesis (Friedländer-type)
Used to synthesize 1,X-naphthyridines or pyridopyrimidines. The amino group at C5 and

aldehyde at C2 provide a "push-pull" electronic system that facilitates condensation with

ketones or nitriles under basic conditions [1].

Part 6: Emergency Response & Waste
Scenario Response Protocol

Eye Contact

Rinse cautiously with water for 15 mins.

Remove contact lenses.[5][6][7] Seek immediate

medical attention (Aldehydes can cause corneal

clouding).[7]

Skin Contact
Wash with soap and water.[3][5][6] If redness

persists (sensitization), consult a dermatologist.

Spill

Do not sweep dry dust (inhalation risk). Wet with

inert solvent (isopropanol), absorb with

vermiculite, and place in a closed container.

Waste

Dispose of as hazardous organic waste

(Halogen-free). Do not mix with strong acids or

oxidizers in the waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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